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Compound of Interest

Compound Name: N-nitroso-desmethyl-citalopram

Cat. No.: B15816064

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
N-nitroso-desmethyl-citalopram is a nitrosamine drug substance-related impurity (NDSRI) of

Citalopram, a widely prescribed selective serotonin reuptake inhibitor (SSRI). Due to the

potential carcinogenic nature of nitrosamine impurities, regulatory bodies require their levels in

pharmaceutical products to be strictly monitored and controlled. This document provides

detailed application notes and protocols for the sample preparation and analysis of N-nitroso-
desmethyl-citalopram in both Citalopram drug substance (API) and drug product (tablets)

using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), a technique well-

suited for trace-level quantification due to its high sensitivity and selectivity.

Analytical Approach: Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS)
LC-MS/MS is the preferred method for the analysis of N-nitroso-desmethyl-citalopram due to

its ability to achieve the low limits of detection (LOD) and quantification (LOQ) required for this

potent impurity. The method involves chromatographic separation of the analyte from the drug
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substance and other matrix components, followed by selective detection and quantification

using a tandem mass spectrometer.

Experimental Protocols
Protocol 1: Analysis of N-nitroso-desmethyl-citalopram
in Citalopram Drug Substance (API)
This protocol outlines the procedure for the extraction and analysis of N-nitroso-desmethyl-
citalopram from the active pharmaceutical ingredient.

Materials:

N-nitroso-desmethyl-citalopram reference standard

Citalopram drug substance

Methanol (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

Acetonitrile (LC-MS grade)

Volumetric flasks and pipettes

Analytical balance

Vortex mixer

Centrifuge

Syringe filters (0.22 µm, PTFE or PVDF)

LC-MS vials

Procedure:
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Standard Preparation:

Prepare a stock solution of N-nitroso-desmethyl-citalopram (e.g., 100 µg/mL) in

methanol.

Perform serial dilutions of the stock solution with a suitable diluent (e.g., 50:50

methanol:water) to prepare calibration standards at appropriate concentrations (e.g., 0.1

to 100 ng/mL).

Sample Preparation:

Accurately weigh approximately 100 mg of the Citalopram drug substance into a 10 mL

volumetric flask.

Add approximately 7 mL of methanol and vortex to dissolve the sample completely.

Dilute to the mark with methanol and mix well.

Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

Filter the supernatant through a 0.22 µm syringe filter into an LC-MS vial.

LC-MS/MS Analysis:

Inject the prepared standard and sample solutions into the LC-MS/MS system.

Quantify the amount of N-nitroso-desmethyl-citalopram in the sample using the

calibration curve generated from the standard solutions.

Protocol 2: Analysis of N-nitroso-desmethyl-citalopram
in Citalopram Tablets
This protocol provides a method for the extraction and analysis of N-nitroso-desmethyl-
citalopram from a solid dosage form.

Materials:

Same as Protocol 1, with the addition of:
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Citalopram tablets

Mortar and pestle or tablet grinder

Sonicator

Procedure:

Standard Preparation:

Follow the same procedure as in Protocol 1.

Sample Preparation:

Weigh and finely powder a representative number of Citalopram tablets (e.g., 10 tablets).

Accurately weigh a portion of the powdered tablets equivalent to 100 mg of Citalopram

into a 10 mL volumetric flask.

Add approximately 7 mL of methanol.

Sonicate for 15 minutes to ensure complete extraction of the analyte.

Dilute to the mark with methanol and mix well.

Centrifuge a portion of the solution at 4000 rpm for 10 minutes.

Filter the supernatant through a 0.22 µm syringe filter into an LC-MS vial.

LC-MS/MS Analysis:

Inject the prepared standard and sample solutions into the LC-MS/MS system.

Quantify the amount of N-nitroso-desmethyl-citalopram in the sample using the

calibration curve.

Data Presentation
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The following tables summarize typical quantitative data obtained from the validation of LC-

MS/MS methods for the analysis of N-nitroso-desmethyl-citalopram.

Table 1: Chromatographic and Mass Spectrometric Parameters

Parameter Recommended Conditions

LC Column
Poroshell StableBond-C18 (150 x 4.6 mm, 2.7

µm) or equivalent

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Gradient
Optimized for separation of analyte from

Citalopram

Flow Rate 0.5 mL/min

Column Temperature 40 °C

Injection Volume 5 µL

Ionization Mode Electrospray Ionization (ESI), Positive

MS/MS Transition Precursor Ion (m/z) → Product Ion (m/z)

Specific transitions for N-nitroso-desmethyl-

citalopram to be optimized

Table 2: Method Validation Data

Parameter Typical Value

Linearity (r²) > 0.99

Limit of Detection (LOD) 0.05 - 0.5 ng/mL

Limit of Quantification (LOQ) 0.1 - 1.0 ng/mL

Recovery (%) 80 - 120%

Precision (%RSD) < 15%
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Visualizations
The following diagrams illustrate the experimental workflows.

Protocol 1: Citalopram Drug Substance (API)

Weigh 100 mg API Dissolve in Methanol Centrifuge Filter (0.22 µm) Inject into LC-MS/MS

Click to download full resolution via product page

Workflow for Citalopram API Sample Preparation

Protocol 2: Citalopram Tablets

Powder Tablets Weigh Powdered Tablets Extract with Methanol Sonicate Centrifuge Filter (0.22 µm) Inject into LC-MS/MS

Click to download full resolution via product page

Workflow for Citalopram Tablet Sample Preparation

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15816064/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-the-analysis-of-n-nitroso-desmethyl-citalopram
https://www.benchchem.com/product/b15816064/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-the-analysis-of-n-nitroso-desmethyl-citalopram
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15816064?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Overall Analytical Workflow

Sample (API or Tablet)

Sample Preparation

LC-MS/MS Analysis

Data Processing & Quantification

Report Results

Click to download full resolution via product page

Overall Analytical Workflow for N-nitroso-desmethyl-citalopram

To cite this document: BenchChem. [Application Notes and Protocols for the Analysis of N-
nitroso-desmethyl-citalopram]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15816064/docs#application-notes-and-protocols-for-
the-analysis-of-n-nitroso-desmethyl-citalopram]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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